![molecular formula C9H10ClNO2 B103403 2-chloro-N-(3-methoxyphenyl)acetamide CAS No. 17641-08-6](/img/structure/B103403.png)
2-chloro-N-(3-methoxyphenyl)acetamide
Overview
Description
2-chloro-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Metabolism and Toxicology
Research has shown that compounds structurally related to 2-chloro-N-(3-methoxyphenyl)acetamide, such as chloroacetamide herbicides, undergo complex metabolic pathways in human and rat liver microsomes. These pathways involve the conversion to intermediates like 2-chloro-N-(2,6-diethylphenyl)acetamide (CDEPA) and 2-chloro-N-(2-methyl-6-ethylphenyl)acetamide (CMEPA), leading to bioactivation and potential carcinogenic effects (Coleman et al., 2000). Furthermore, the cytochrome P450 isoforms, specifically CYP3A4 and CYP2B6, are implicated in the metabolism of these compounds (Coleman et al., 1999).
Environmental Impact and Herbicide Efficacy
Studies on chloroacetamide herbicides, which share a similar chemical structure with this compound, have explored their behavior in environmental contexts. For instance, the adsorption, mobility, and herbicidal efficacy of these compounds are influenced by soil properties, affecting their environmental impact and usage in agriculture (Peter & Weber, 1985). Additionally, the metabolism of similar compounds by fungi, like Cunninghamella elegans, indicates a potential for biodegradation and environmental fate studies (Pothuluri et al., 1997).
Synthesis and Pharmaceutical Applications
In pharmaceutical research, derivatives of N-(3-amino-4-methoxyphenyl)acetamide, a compound structurally related to this compound, have been synthesized and studied for their potential as antimicrobial agents and protein tyrosine phosphatase 1B inhibitors, suggesting potential therapeutic applications (Debnath & Ganguly, 2015); (Saxena et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-N-(3-methoxyphenyl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-13-8-4-2-3-7(5-8)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNAIBJFYFWTIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30170129 | |
Record name | Acetamide, 2-chloro-N-(3-methoxyphenyl)- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30170129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17641-08-6 | |
Record name | 2-Chloro-N-(3-methoxyphenyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17641-08-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | m-Acetanisidide, 2-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017641086 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, 2-chloro-N-(3-methoxyphenyl)- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30170129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-CHLORO-META-ACETANISIDIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key structural characteristics of m-acetamide and how is this information supported by experimental data?
A1: m-acetamide is an organic compound characterized by the following structural features: a chloro-substituted acetyl group linked to the nitrogen atom of a 3-methoxyphenyl amine moiety. [, ] This structure has been confirmed through spectroscopic analyses. FTIR spectroscopy revealed characteristic absorption bands corresponding to specific functional groups within the molecule. [, ] Further structural insights were obtained through 1H and 13C NMR spectroscopy, providing detailed information about the hydrogen and carbon atoms' environments within the m-acetamide molecule. [, ] These spectroscopic data collectively provide strong evidence supporting the proposed structure of m-acetamide.
Q2: What computational studies have been performed on m-acetamide, and what insights have they provided?
A2: Computational chemistry techniques have been employed to investigate various aspects of m-acetamide. Density Functional Theory (DFT) calculations were utilized to predict its electronic structure, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, which are crucial for understanding its reactivity and potential interactions. [] Molecular docking simulations were performed with m-acetamide and the human topoisomerase α2 (TOP2A) protein. [] These simulations suggested a favorable binding affinity of m-acetamide towards TOP2A, indicating its potential as a topoisomerase inhibitor. [] Furthermore, ADME (Absorption, Distribution, Metabolism, and Excretion) predictions have been conducted to assess its drug-likeness properties and potential behavior within a biological system. [, ] These computational studies offer valuable insights into the potential applications and behavior of m-acetamide, guiding further experimental investigations.
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